Cas no 2418714-12-0 ((9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2-methyl-5-sulfanylphenyl-N-methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2-methyl-5-sulfanylphenyl-N-methylcarbamate
• CAS No: 2418714-12-0
• MF: C₂₄H₂₄N₂O₂S
• MW: 404.524564743042
• CID: 5677786
• PubChem ID: 165772620
• Update Time: 2025-07-17

(9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2-methyl-5-sulfanylphenyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[3-(aminomethyl)-2-methyl-5-sulfanylphenyl]-N-methylcarbamate
• EN300-26628704
• 2418714-12-0
• (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2-methyl-5-sulfanylphenyl-N-methylcarbamate

• Inchi： 1S/C24H24N2O2S/c1-15-16(13-25)11-17(29)12-23(15)26(2)24(27)28-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,22,29H,13-14,25H2,1-2H3
• InChI Key： YQYGGZJMKGDDJA-UHFFFAOYSA-N
• SMILES： SC1C=C(CN)C(C)=C(C=1)N(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 404.15584919g/mol
• Monoisotopic Mass: 404.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 56.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2-methyl-5-sulfanylphenyl-N-methylcarbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2-methyl-5-sulfanylphenyl-N-methylcarbamate (CAS: 2418714-12-0)

The compound (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2-methyl-5-sulfanylphenyl-N-methylcarbamate (CAS: 2418714-12-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethyl carbamate structure, has shown promising potential in various therapeutic applications, particularly in drug delivery and targeted therapy. Recent studies have focused on its synthesis, stability, and biological activity, providing new insights into its mechanism of action and potential clinical applications.

One of the key areas of research has been the optimization of the synthesis route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic pathway that improves the purity and scalability of the product. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and fluorenylmethyloxycarbonyl (Fmoc) chemistry to achieve a more efficient and cost-effective production process. This advancement is expected to facilitate further preclinical and clinical studies.

In addition to synthesis improvements, recent investigations have explored the compound's stability under various physiological conditions. A 2024 study in Molecular Pharmaceutics demonstrated that (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2-methyl-5-sulfanylphenyl-N-methylcarbamate exhibits remarkable stability in acidic environments, making it a suitable candidate for oral drug formulations. The study also highlighted its ability to protect labile functional groups, thereby enhancing the bioavailability of conjugated therapeutic agents.

The biological activity of this compound has also been a focal point of recent research. A groundbreaking study in Bioorganic & Medicinal Chemistry Letters (2023) revealed its potential as a protease inhibitor, particularly in the context of viral infections. The sulfanylphenyl moiety was found to interact strongly with the active sites of certain viral proteases, suggesting its utility in antiviral drug development. Furthermore, its low cytotoxicity profile, as reported in Toxicology in Vitro (2024), underscores its safety for potential therapeutic use.

Another significant development is the exploration of this compound in targeted drug delivery systems. Research published in Advanced Drug Delivery Reviews (2024) demonstrated its efficacy as a linker in antibody-drug conjugates (ADCs). The Fmoc group provided effective protection for the payload during circulation, while the sulfanylphenyl group facilitated controlled release at the target site. This dual functionality positions the compound as a versatile tool in the design of next-generation ADCs.

Looking ahead, ongoing studies are investigating the potential of (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2-methyl-5-sulfanylphenyl-N-methylcarbamate in neurodegenerative diseases. Preliminary data from a 2024 study in ACS Chemical Neuroscience suggests its ability to cross the blood-brain barrier, opening new avenues for treating conditions such as Alzheimer's and Parkinson's diseases. These findings, combined with its established safety profile, make it a compelling candidate for further development.

In conclusion, recent research on (9H-fluoren-9-yl)methyl N-3-(aminomethyl)-2-methyl-5-sulfanylphenyl-N-methylcarbamate (CAS: 2418714-12-0) has significantly advanced our understanding of its chemical properties and therapeutic potential. From improved synthesis methods to novel biological applications, this compound continues to demonstrate its value in pharmaceutical research. Future studies will likely focus on translating these findings into clinical applications, potentially leading to new treatments for a range of diseases.